6-(4-chlorophenyl)-7-phenyl-7,11-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C24H17ClN4O
• Molecular Weight: 412.9 g/mol
• IUPAC Name: 9-(4-chlorophenyl)-11-phenyl-8-oxa-12,13,15,17-tetrazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,13,15-hexaene
• InChI: InChI=1S/C24H17ClN4O/c25-17-12-10-16(11-13-17)23-20-21(18-8-4-5-9-19(18)30-23)28-24-26-14-27-29(24)22(20)15-6-2-1-3-7-15/h1-14,22-23H,(H,26,27,28)
• InChI Key: JQZQIJFMKOOPFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4OC3C5=CC=C(C=C5)Cl)NC6=NC=NN26

Description

6-(4-chlorophenyl)-7-phenyl-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine is a complex organic compound known for its unique structural properties. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications .

Preparation Methods

The synthesis of 6-(4-chlorophenyl)-7-phenyl-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine typically involves multi-step reactions. One common method includes the condensation of appropriate hydrazine derivatives with chromone derivatives under reflux conditions . The reaction conditions often require the use of solvents like ethanol or dimethylformamide and catalysts such as acetic acid or p-toluenesulfonic acid . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and purity .

Chemical Reactions Analysis

6-(4-chlorophenyl)-7-phenyl-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound exhibits significant biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Due to its biological activities, it is being explored as a potential therapeutic agent for treating various diseases.

Industry: It is used in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-7-phenyl-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and proteins, leading to the disruption of cellular processes . For example, it has been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation . This inhibition results in cell cycle arrest and apoptosis, making it a potential candidate for cancer therapy .

Comparison with Similar Compounds

6-(4-chlorophenyl)-7-phenyl-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine can be compared with other similar compounds, such as:

• 6-(4-bromophenyl)-7-(4-chlorophenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine
• 6-(3-chlorophenyl)-7-(4-fluorophenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine
• Pyrazolo[3,4-d]pyrimidine derivatives

These compounds share similar structural features but differ in their substituents, leading to variations in their chemical and biological properties.